Batanopride hydrochloride
Overview
Description
Batanopride hydrochloride is a chemical compound that belongs to the class of selective antagonists of 5-HT4 receptors. It is widely used in scientific research to study the physiological and biochemical effects of 5-HT4 receptors. This compound has been found to be effective in the treatment of various diseases such as Parkinson's disease, depression, and gastrointestinal disorders.
Mechanism of Action
Batanopride hydrochloride acts as a selective antagonist of 5-HT4 receptors. It inhibits the binding of serotonin to these receptors, which results in a decrease in the release of acetylcholine and an increase in the release of dopamine. This mechanism of action has been found to be effective in the treatment of Parkinson's disease, depression, and gastrointestinal disorders.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the release of dopamine in the striatum, which is responsible for the improvement of motor symptoms in Parkinson's disease. This compound has also been found to have antidepressant effects by increasing the release of serotonin and dopamine in the brain. In addition, this compound has been shown to increase gastrointestinal motility and secretion, which makes it an effective treatment for gastrointestinal disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of Batanopride hydrochloride is its selectivity for 5-HT4 receptors, which makes it a useful tool for studying the physiological and biochemical effects of these receptors. This compound is also relatively easy to synthesize and purify, which makes it readily available for use in scientific research. However, one of the limitations of this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of Batanopride hydrochloride in scientific research. One direction is the development of more selective and potent 5-HT4 receptor antagonists for use in the treatment of various diseases. Another direction is the exploration of the role of 5-HT4 receptors in other physiological processes such as memory and learning. Finally, the use of this compound in combination with other drugs may lead to the development of more effective treatments for Parkinson's disease, depression, and gastrointestinal disorders.
Conclusion:
This compound is a useful tool for studying the physiological and biochemical effects of 5-HT4 receptors. It has been found to be effective in the treatment of various diseases such as Parkinson's disease, depression, and gastrointestinal disorders. This compound has several advantages and limitations for use in scientific research, and there are several future directions for its use in the development of new treatments for various diseases.
Scientific Research Applications
Batanopride hydrochloride has been extensively used in scientific research to study the physiological and biochemical effects of 5-HT4 receptors. It has been found to be effective in the treatment of various diseases such as Parkinson's disease, depression, and gastrointestinal disorders. This compound has also been used to study the role of 5-HT4 receptors in the regulation of gastrointestinal motility and secretion.
properties
CAS RN |
102670-59-7 |
---|---|
Molecular Formula |
C17H27Cl2N3O3 |
Molecular Weight |
392.3 g/mol |
IUPAC Name |
4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-(3-oxobutan-2-yloxy)benzamide;hydrochloride |
InChI |
InChI=1S/C17H26ClN3O3.ClH/c1-5-21(6-2)8-7-20-17(23)13-9-14(18)15(19)10-16(13)24-12(4)11(3)22;/h9-10,12H,5-8,19H2,1-4H3,(H,20,23);1H |
InChI Key |
CUTCEGXKJDBAFQ-UHFFFAOYSA-N |
SMILES |
CCN(CC)CCNC(=O)C1=CC(=C(C=C1OC(C)C(=O)C)N)Cl.Cl |
Canonical SMILES |
CCN(CC)CCNC(=O)C1=CC(=C(C=C1OC(C)C(=O)C)N)Cl.Cl |
synonyms |
4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2-(1-methyl-2-oxopropoxy)benzamide batanopride batanopride hydrochloride BMY 25801 BMY-25801 |
Origin of Product |
United States |
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